Cas no 894854-14-9 (Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-, ethyl ester, (3aR,6aR)-rel-)

• Product Name: Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-, ethyl ester, (3aR,6aR)-rel-
• CAS No: 894854-14-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• MDL: MFCD21364417
• CID: 706760
• PubChem ID: 43604250
• Update Time: 2025-04-19

Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-, ethyl ester, (3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-, ethyl ester, (3aR,6aR)-rel-
• CIS-5-ETHOXYCARBONYL-1H-HEXAHYDROPYRROLO[3,4-B]PYRROLE
• SULDDMOQJXWUNO-JGVFFNPUSA-N
• cis-Ethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• 894854-14-9
• 1114985-14-6
• CS-0316955
• (3AS,6AS)-5-ETHOXYCARBONYL-1H-HEXAHYDROPYRROLO[3,4-B]PYRROLE
• AKOS010382619
• (3aS,6aS)-ethyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• Ethyl (3aS,6aS)-hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• AC2946
• DTXSID20656220
• cis-Ethyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• ethyl (3aS,6aS)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole-5-carboxylate
• A894720

• MDL： MFCD21364417
• Inchi： 1S/C9H16N2O2/c1-2-13-9(12)11-5-7-3-4-10-8(7)6-11/h7-8,10H,2-6H2,1H3/t7-,8+/m0/s1
• InChI Key： SULDDMOQJXWUNO-JGVFFNPUSA-N
• SMILES： O(CC)C(N1C[C@@H]2[C@H](C1)CCN2)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 277.0±13.0 °C at 760 mmHg
• Flash Point: 121.3±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylicacid, hexahydro-, ethyl ester, (3aR,6aR)-rel- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids